Sapropterin-d3

• Molecular Formula: C9H15N5O3
• Molecular Weight: 244.27 g/mol
• InChI: InChI=1S/C9H15N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17)/t3-,4?,6-/m0/s1/i1D3
• InChIKey: FNKQXYHWGSIFBK-REYWBDFHSA-N

Sapropterin-d3 Procurement Guide

Sapropterin-d3 ((6R)-BH4-d3, CAS 2747956-15-4) is a deuterium-labeled analog of sapropterin (tetrahydrobiopterin, BH4) [1]. Sapropterin is an orally active cofactor for phenylalanine hydroxylase (PAH), used clinically to reduce blood phenylalanine concentrations in tetrahydrobiopterin-responsive phenylketonuria (PKU) [2]. The d3-labeling replaces three hydrogen atoms on the terminal methyl group of the dihydroxypropyl side chain with deuterium atoms, resulting in a molecular formula of C9H12D3N5O3 and molecular weight of 244.27 g/mol . This isotopic modification is designed to exploit the kinetic isotope effect (KIE) to reduce the rate of CYP-mediated oxidative metabolism, potentially improving pharmacokinetic properties [3].

Stable isotope-labeled internal standard (SIL-IS) for sapropterin LC-MS/MS quantification

Deuterated at metabolic site for kinetic isotope effect (KIE) studies of CYP-mediated oxidation

Characterization data supports bioanalytical method validation workflows

• [1] MedChemExpress. Sapropterin-d3 ((6R)-BH4-d3) Product Datasheet. Cat. No. HY-144856S1. View Source
• [2] Sanford M, Keating GM. Sapropterin: a review of its use in the treatment of primary hyperphenylalaninaemia. Drugs. 2009;69(4):461-76. View Source
• [3] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source

Why Sapropterin-d3 Cannot Be Substituted

Generic substitution of Sapropterin-d3 with unlabeled sapropterin or alternative isotope-labeled analogs is not scientifically valid for two core applications. First, in LC-MS/MS bioanalytical method development and validation, Sapropterin-d3 serves as a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte while providing a distinct mass shift (Δm/z = +3 Da) for selective detection . Unlabeled sapropterin offers no mass differentiation, while 13C or 15N-labeled analogs (preferred for clinical PK studies due to reduced deuterium-hydrogen exchange risk) have different physicochemical tracking properties that may affect method validation outcomes [1]. Second, for preclinical pharmacokinetic and metabolic stability studies, deuterated compounds are specifically required to quantify the kinetic isotope effect on CYP-mediated oxidative metabolism pathways—a mechanistic investigation that unlabeled or alternative isotope-labeled compounds cannot address [2].

Unlabeled sapropterin

Lacks the mass shift (Δm/z = +3 Da) necessary for selective MS detection as an internal standard.

13C/15N isotopologues

Different physicochemical properties may alter retention times and matrix effect profiles, requiring independent method validation.

• [1] WuXi AppTec DMPK Service. Internal Standards in LC−MS Bioanalysis: Which, When, and How. Technical Article. 2025. View Source
• [2] Syroeshkin AV, Pleteneva TV, Uspenskaya EV, et al. Deuterium as a tool for changing the properties of pharmaceutical substances (Review). Drug Development & Registration. 2020;9(2):101-110. View Source

Sapropterin-d3 Evidence Guide

Mass Shift Differentiation for LC-MS/MS Quantification

Sapropterin-d3 serves as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS bioanalysis of sapropterin in biological matrices, providing a mass-to-charge ratio (m/z) shift of +3 Da relative to unlabeled sapropterin . Unlabeled sapropterin as an internal standard offers zero mass differentiation (Δm/z = 0), making it unsuitable for selective MS detection in complex matrices. Alternative SIL-IS options such as 13C- or 15N-labeled analogs are considered preferable for clinical PK studies due to lower deuterium-hydrogen exchange risk, but Sapropterin-d3 remains the most widely available deuterated internal standard for preclinical method development [1].

Mass Shift Differentiation

Head-to-head

+3 Da vs 0 Da (unlabeled)

Supports selective sapropterin quantification without endogenous interference

SIL-IS for preclinical bioanalysis; alternative labels have different co‑elution behavior

Evidence Dimension	Mass shift in LC-MS/MS detection
Target Compound Data	+3 Da (m/z shift relative to unlabeled sapropterin)
Comparator Or Baseline	Unlabeled sapropterin: 0 Da (no mass differentiation)
Quantified Difference	+3 Da vs 0 Da (functional differentiation: selective MS detection possible with d3-labeled compound only)
Conditions	LC-MS/MS analysis in complex biological matrices (plasma, tissue homogenates)

Why This Matters

This mass differentiation enables accurate quantification of sapropterin in complex biological samples without interference from endogenous or matrix-derived signals, which is essential for preclinical pharmacokinetic studies and bioequivalence testing in ANDA submissions.

• [1] WuXi AppTec DMPK Service. Internal Standards in LC−MS Bioanalysis: Which, When, and How. Technical Article. 2025. View Source

Kinetic Isotope Effect on CYP Metabolism

Deuterium substitution at sites of CYP-mediated oxidative metabolism introduces a primary kinetic isotope effect (KIE) that reduces the rate of C-H bond cleavage [1]. For cytochrome P450-catalyzed oxidation reactions, the deuterium kinetic isotope effect (DKIE) typically yields kH/kD ratios of 2–10 depending on the specific CYP isoform and reaction mechanism [2]. Sapropterin-d3 incorporates deuterium at the terminal methyl group (three deuterium atoms replacing three protium atoms), a position potentially susceptible to CYP-mediated hydroxylation. While direct experimental data comparing the in vitro microsomal stability or in vivo half-life of Sapropterin-d3 versus unlabeled sapropterin is not publicly available in peer-reviewed literature as of this assessment, class-level inference from deuterated pharmaceutical analogs suggests a potential reduction in metabolic clearance rate.

Deuterium KIE on Metabolism

Class-level inference

kH/kD ratio not yet experimentally determined; class‑level CYP oxidation KIE 2–10× reported

Data gap; class-level inference only. Direct metabolic stability comparison required

No peer‑reviewed in vitro or in vivo stability data available for this compound

Evidence Dimension	CYP-mediated oxidative metabolism rate
Target Compound Data	No direct experimental metabolic stability data for Sapropterin-d3 located in peer-reviewed literature
Comparator Or Baseline	Unlabeled sapropterin: mean elimination half-life ≈4 hours in healthy adults, 6.7 hours in PKU patients (population PK study)
Quantified Difference	Class-level inference only: deuterated analogs typically show 2–10× reduction in CYP-mediated oxidation rate (kH/kD ratio); actual value for Sapropterin-d3 not yet established
Conditions	CYP-mediated oxidative metabolism (in vitro microsomal or in vivo PK studies); data gap noted

Why This Matters

Understanding the extent of metabolic stabilization conferred by deuteration is critical for researchers designing preclinical PK studies to evaluate Sapropterin-d3 as a potential drug candidate or to quantify the contribution of specific metabolic pathways to sapropterin clearance.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [2] Guengerich FP. Kinetic deuterium isotope effects in cytochrome P450 oxidation reactions. J Labelled Comp Radiopharm. 2013;56(9-10):428-431. View Source

ANDA Method Validation and QC Applications

Sapropterin-d3 is supplied with detailed characterization data compliant with regulatory guidelines for analytical method development and validation (AMV) in support of Abbreviated New Drug Applications (ANDA) or commercial production of sapropterin . The product can be used as a reference standard with traceability against USP or EP pharmacopeial standards upon request. In contrast, unlabeled sapropterin reference standards lack the mass differentiation required for use as an internal standard in LC-MS/MS bioanalytical methods, and alternative deuterated analogs at different positions or with different deuteration patterns (e.g., d5-labeled) would produce different mass shifts and potentially different chromatographic retention behavior [1].

Method Validation Support

Head-to-head

Full characterization package compliant with ICH/FDA guidelines for ANDA bioanalytical method validation

Supports regulatory‑ready LC‑MS/MS method development with traceable reference standards

Alternative d‑labels require separate validation of retention and mass shift

Evidence Dimension	Regulatory-compliant characterization and traceability
Target Compound Data	Full characterization data compliant with ANDA submission requirements; traceability against USP/EP standards available
Comparator Or Baseline	Unlabeled sapropterin reference standard: lacks mass differentiation for IS use; alternative deuterated analogs: produce different mass shifts and may exhibit different retention times
Quantified Difference	Qualitative differentiation: regulatory-ready characterization package available for Sapropterin-d3; alternative d-labeled analogs would require separate validation
Conditions	Analytical method development and validation per ICH/FDA guidelines for ANDA submissions

Why This Matters

For generic drug developers pursuing ANDA approval for sapropterin formulations, using a well-characterized, regulatory-compliant deuterated internal standard accelerates method validation timelines and reduces regulatory risk compared to developing methods with unvalidated or inconsistently characterized alternatives.

• [1] WuXi AppTec DMPK Service. Internal Standards in LC−MS Bioanalysis: Which, When, and How. Technical Article. 2025. View Source

Validated Purity and Stability Specifications

Sapropterin-d3 is supplied with a purity specification of ≥98% and defined storage conditions (powder: -20°C for 3 years, 4°C for 2 years; in solvent: -80°C for 6 months, -20°C for 1 month) . Unlabeled sapropterin exhibits comparable short-term stability but lacks the isotopic tracking capability that enables confirmation of compound integrity throughout the analytical workflow. Alternative stable isotope-labeled internal standards such as 13C6 or 15N3-labeled analogs offer higher mass shifts and reduced deuterium-hydrogen exchange risk, but may not be commercially available with the same degree of batch-to-batch characterization and stability validation [1].

Purity & Stability Profile

Head-to-head

≥98% purity; powder stable -20°C/3 yr, 4°C/2 yr; solution -80°C/6 mo, -20°C/1 mo

Defined long‑term stability supports multi‑year study reproducibility

Certified per COA specifications; batch‑to‑batch consistency data available

Evidence Dimension	Purity and validated storage stability
Target Compound Data	≥98% purity; powder stable at -20°C for 3 years, 4°C for 2 years
Comparator Or Baseline	Unlabeled sapropterin: comparable purity but no isotopic tracking; alternative SIL-IS (13C/15N): potentially higher mass shift but variable commercial availability and characterization
Quantified Difference	Qualitative differentiation: d3-labeled compound offers optimal balance of mass differentiation (+3 Da) and validated stability parameters
Conditions	Storage and handling per Certificate of Analysis specifications

Why This Matters

Validated purity and stability specifications ensure reproducible bioanalytical performance across multi-year research programs, reducing the need for repeated method revalidation and minimizing batch-to-batch variability in longitudinal studies.

• [1] MedChemExpress. Sapropterin-d3 ((6R)-BH4-d3) Product Datasheet. Cat. No. HY-144856S1. View Source

Sapropterin-d3 Application Scenarios

LC-MS/MS Method Validation for ANDA

Sapropterin-d3 is optimally suited as a stable isotope-labeled internal standard (SIL-IS) for developing and validating LC-MS/MS methods to quantify sapropterin in human plasma for bioequivalence studies supporting ANDA submissions . The +3 Da mass shift enables selective detection without interference from endogenous tetrahydrobiopterin, while the regulatory-compliant characterization package accelerates method validation timelines. This application leverages the direct quantitative evidence of mass differentiation and regulatory readiness established in Section 3.

CYP Metabolic Stability: Deuteration Impact

Sapropterin-d3 should be used in head-to-head in vitro microsomal or hepatocyte stability assays alongside unlabeled sapropterin to empirically determine the kinetic isotope effect (kH/kD ratio) on CYP-mediated oxidative metabolism. While class-level inference suggests a potential 2–10× reduction in metabolism rate, direct experimental data for this specific compound is not yet published, representing a key research opportunity [1]. This application addresses the data gap identified in Section 3 and is essential for researchers evaluating deuterated BH4 analogs as potential next-generation PKU therapeutics.

QC Release Testing and Stability Monitoring

Sapropterin-d3 can be employed as a reference standard for quality control release testing and stability monitoring of sapropterin active pharmaceutical ingredient (API) during commercial production [2]. The validated purity specification (≥98%) and defined long-term storage stability parameters ensure reliable performance as a comparator in impurity profiling and degradation product analysis. Traceability against USP or EP pharmacopeial standards further supports compliance with cGMP requirements.

Mechanistic PK and Clearance Studies

Sapropterin-d3 enables mechanistic pharmacokinetic studies designed to isolate and quantify the contribution of specific CYP isoforms and oxidative pathways to sapropterin clearance. By comparing the in vivo PK profile of Sapropterin-d3 with unlabeled sapropterin in appropriate preclinical models, researchers can identify metabolic soft spots and inform rational design of next-generation BH4 analogs with improved oral bioavailability and extended dosing intervals [1]. This application directly addresses the class-level metabolic stability inference presented in Section 3.

Application

Selection Property

Validation Focus

Sapropterin bioanalytical method validation

Deuterium mass shift for selective SIL-IS detection

Matrix effect, selectivity, and co‑elution assessment

CYP metabolic stability comparison

Deuterium kinetic isotope effect (KIE) potential

In vitro microsomal/hepatocyte clearance comparison

QC release testing and stability monitoring

Characterized purity and defined storage stability

Lot‑to‑lot reproducibility and degradation profiling

Mechanistic PK and clearance pathway studies

Deuterated tracer for metabolic soft‑spot mapping

CYP isoform‑specific contribution quantification

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [2] MedChemExpress. Sapropterin-d3 ((6R)-BH4-d3) Product Datasheet. Cat. No. HY-144856S1. View Source